Cas no 1342160-81-9 (2H-Pyran-4-carboxamide, N-(2-amino-1,1-dimethylethyl)tetrahydro-)

• Product Name: 2H-Pyran-4-carboxamide, N-(2-amino-1,1-dimethylethyl)tetrahydro-
• CAS No: 1342160-81-9
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5251909
• Update Time: 2025-06-03

2H-Pyran-4-carboxamide, N-(2-amino-1,1-dimethylethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• N-(1-amino-2-methylpropan-2-yl)oxane-4-carboxamide
• n-(1-Amino-2-methylpropan-2-yl)tetrahydro-2h-pyran-4-carboxamide
• 2H-Pyran-4-carboxamide, N-(2-amino-1,1-dimethylethyl)tetrahydro-

• Inchi： 1S/C10H20N2O2/c1-10(2,7-11)12-9(13)8-3-5-14-6-4-8/h8H,3-7,11H2,1-2H3,(H,12,13)
• InChI Key： JBYRHKGPCYYCJS-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC(C)(C)CN)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: -0.5
• Topological Polar Surface Area: 64.4

Additional information on 2H-Pyran-4-carboxamide, N-(2-amino-1,1-dimethylethyl)tetrahydro-

2H-Pyran-4-carboxamide, N-(2-amino-1,1-dimethylethyl)tetrahydro- (CAS No. 1342160-81-9)

The compound 2H-Pyran-4-carboxamide, N-(2-amino-1,1-dimethylethyl)tetrahydro- (CAS No. 1342160-81-9) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetrahydropyran derivatives, which have been extensively studied for their unique chemical properties and biological activities. The tetrahydropyran ring system is a six-membered cyclic ether with a saturated structure, making it highly stable and versatile for modifications. The presence of the carboxamide group in this compound introduces additional functional diversity, enabling it to participate in various biochemical reactions and interactions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of N-(2-amino-1,1-dimethylethyl)tetrahydro-2H-pyran-4-carboxamide, allowing researchers to explore its properties in greater depth. The molecule's structure is characterized by a tetrahydropyran core with a substituted amino group attached to the nitrogen atom of the carboxamide. This substitution pattern enhances the compound's ability to form hydrogen bonds, which is crucial for its potential role in drug design and development.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that tetrahydropyran derivatives can exhibit significant anti-inflammatory and antioxidant properties, making them valuable candidates for therapeutic interventions. The N-(2-amino-1,1-dimethylethyl) substituent further modulates these activities by influencing the molecule's solubility and bioavailability. Recent research has also highlighted its potential as a neuroprotective agent, where it demonstrates protective effects against oxidative stress-induced neuronal damage.

The synthesis of N-(2-amino-1,1-dimethylethyl)tetrahydro-2H-pyran-4-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of enzymatic catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. This has opened up new avenues for its application in the pharmaceutical industry, particularly in the development of targeted therapies.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. Its ability to form stable amide bonds makes it an ideal candidate for polymer synthesis and drug delivery systems. Recent studies have demonstrated its use as a building block for constructing biodegradable polymers with controlled release properties, which could revolutionize the field of drug delivery technology.

The structural versatility of N-(2-amino-1,1-dimethylethyl)tetrahydro-2H-pyran-4-carboxamide also makes it a valuable tool in analytical chemistry. Its unique spectroscopic properties enable precise characterization using techniques such as NMR and IR spectroscopy. This has facilitated its use as a reference standard in analytical workflows, ensuring accuracy and reproducibility in chemical analysis.

Looking ahead, the continued exploration of this compound's properties is expected to unlock even more applications across diverse fields. Its integration into drug discovery pipelines and material development processes underscores its importance as a key molecule in modern chemistry. As research progresses, it is anticipated that N-(2-amino-1,1-dimethylethyl)tetrahydro-2H-pyran-4-carboxamide will play an increasingly pivotal role in advancing scientific innovation and addressing pressing challenges in healthcare and technology.